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Compound of Interest

Compound Name: Sirpefenicol

Cat. No.: B8636501 Get Quote

Essential Safety and Handling Guide for
Sirpefenicol
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Sirpefenicol. Given the limited

availability of a comprehensive Safety Data Sheet (SDS) for Sirpefenicol, this document

incorporates specific data available for Sirpefenicol and supplements it with safety protocols

from structurally related phenicol antibacterials, namely Florfenicol and Chloramphenicol, to

ensure a thorough and cautious approach to its handling.

Compound Identification:

Product Name: Sirpefenicol

Synonyms: ZTS-00007928

CAS Number: 1632310-24-7[1]

Molecular Formula: C17H18F3N3O3S[1]

Molecular Weight: 401.4 g/mol [1]
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Sirpefenicol is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS):

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Due to its classification as a phenicol antibacterial, it is prudent to handle Sirpefenicol as

potentially having other hazards associated with this class of compounds, such as potential for

reproductive toxicity and carcinogenicity, as seen with Chloramphenicol and Florfenicol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Sirpefenicol.
The following table outlines the recommended PPE based on the known hazards of

Sirpefenicol and data from related phenicol compounds.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands
Double-gloving with chemical-

resistant gloves

Wear two pairs of ASTM

D6978-tested chemotherapy

gloves. The inner glove should

be worn under the cuff of the

lab coat, and the outer glove

over the cuff. Change outer

gloves regularly or immediately

if contaminated.

Eyes/Face

Safety glasses with side

shields or safety goggles. A

face shield may be required for

splash hazards.

To protect against dust,

aerosols, and splashes.

Body

Disposable, impermeable

gown or lab coat with long

sleeves and tight-fitting cuffs.

Provides a barrier against skin

contact. Should be solid-

fronted and close in the back.

Respiratory
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

powder outside of a

containment system (e.g.,

chemical fume hood, biological

safety cabinet) or when there

is a risk of aerosolization.

Operational Plans: Handling and Storage
Proper operational procedures are critical to ensure safety and maintain the integrity of the

compound.

Handling:

Handle Sirpefenicol in a designated area, such as a chemical fume hood or a powder

containment hood, to minimize inhalation exposure.

Avoid the formation of dust and aerosols.
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Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Ensure an eyewash station and safety shower are readily accessible.

Storage:

Store Sirpefenicol in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

Store locked up and away from incompatible materials such as strong oxidizing agents.

Recommended storage for the powder is at -20°C for up to 2 years. Solutions in DMSO can

be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek prompt medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and water. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release/Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

and prevent it from entering drains. Collect the

spilled material with an absorbent material for

solid spills, or appropriate absorbent for liquid

spills, and place it in a sealed container for

disposal.

Disposal Plan
The disposal of Sirpefenicol and its waste must be conducted in a manner that minimizes

environmental impact and adheres to local, state, and federal regulations.

Waste Categories and Disposal Methods:
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Waste Type Disposal Procedure

Unused/Expired Sirpefenicol

Dispose of as hazardous chemical waste. Do

not dispose of down the drain or in regular trash.

The waste should be collected by a licensed

hazardous waste disposal company.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, sealed, and labeled

hazardous waste container for incineration or

other approved disposal methods.

Contaminated PPE (e.g., gloves, gowns)

Place in a sealed bag or container labeled as

hazardous waste and dispose of according to

institutional and regulatory guidelines.

Aqueous Waste Containing Sirpefenicol

Collect in a clearly labeled, sealed container for

hazardous waste disposal. Do not pour down

the drain due to its high aquatic toxicity.

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling Sirpefenicol safely.
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Workflow for Handling Sirpefenicol Powder

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Double Gloves

- Gown
- Eye Protection

- Respirator

Prepare Containment Area
(e.g., Chemical Fume Hood)

Weigh Sirpefenicol
(in containment)

Prepare Solution
(if applicable)

Decontaminate Surfaces

Dispose of Contaminated Waste
in Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Sirpefenicol powder.
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Emergency Spill Response for Sirpefenicol

Spill Occurs

Evacuate Immediate Area

Don Full PPE
(including respiratory protection)

Contain the Spill

Collect Spill Material
(use appropriate absorbent)

Place in Sealed Hazardous
Waste Container

Decontaminate Spill Area

Notify Safety Officer

Click to download full resolution via product page

Caption: A logical flow diagram for responding to a Sirpefenicol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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